Cas no 329794-09-4 (4-(TERT-BUTYL-DIMETHYL-SILANYLOXYMETHYL)-PYRIDIN-2-YLAMINE)

• Product Name: 4-(TERT-BUTYL-DIMETHYL-SILANYLOXYMETHYL)-PYRIDIN-2-YLAMINE
• CAS No: 329794-09-4
• MF: C₁₂H₂₂N₂OSi
• MW: 238.401383876801
• MDL: MFCD06800385
• CID: 304595
• PubChem ID: 329771248
• Update Time: 2025-06-08

4-(TERT-BUTYL-DIMETHYL-SILANYLOXYMETHYL)-PYRIDIN-2-YLAMINE Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinamine,4-[[[(1,1-dimethylethyl)dimethylsilyl]oxy]methyl]-
• 4-(tert-Butyl-dimethyl-silanyloxymethyl)-pyridin-2-ylamine
• 4-[[tert-butyl(dimethyl)silyl]oxymethyl]pyridin-2-amine
• A1-32248
• 4-(((tert-Butyldimethylsilyl)oxy)methyl)pyridin-2-amine
• MFCD06800385
• 2-amino-4-(tert-butyldimethylsilyloxymethyl)pyridine
• A821542
• FT-0677401
• 4-(tert-Butyl-dimethyl-silanyloxymethyl)-pyridin-2-ylamine, AldrichCPR
• 4-tert-Butyldimethylsilanyloxymethyl)pyridin-2-ylamine
• JMNHDECXCXSHHT-UHFFFAOYSA-N
• DTXSID70457305
• 4-({[tert-butyl(dimethyl)silyl]oxy}methyl)pyridin-2-amine
• SCHEMBL331281
• 329794-09-4
• AKOS015956037
• 2-PYRIDINAMINE, 4-[[[(1,1-DIMETHYLETHYL)DIMETHYLSILYL]OXY]METHYL]-
• 4-((tert-butyldimethylsilyloxy)methyl)pyridin-2-amine
• 4-(TERT-BUTYL-DIMETHYL-SILANYLOXYMETHYL)-PYRIDIN-2-YLAMINE

• MDL： MFCD06800385
• Inchi： 1S/C12H22N2OSi/c1-12(2,3)16(4,5)15-9-10-6-7-14-11(13)8-10/h6-8H,9H2,1-5H3,(H2,13,14)
• InChI Key： JMNHDECXCXSHHT-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C(C)(C)C)OCC1C=CN=C(C=1)N

Computed Properties

• Exact Mass: 238.15000
• Monoisotopic Mass: 238.150139864g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 48.1Ų

Experimental Properties

• Density: 0.983
• Melting Point: 109.2-109.3°C
• Boiling Point: 320.6 ºC at 760 mmHg
• Flash Point: 147.7 ºC
• Refractive Index: 1.503
• PSA: 48.14000
• LogP: 3.76680

4-(TERT-BUTYL-DIMETHYL-SILANYLOXYMETHYL)-PYRIDIN-2-YLAMINE Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 4-(TERT-BUTYL-DIMETHYL-SILANYLOXYMETHYL)-PYRIDIN-2-YLAMINE

Introduction to 4-(TERT-BUTYL-DIMETHYL-SILANYLOXYMETHYL)-PYRIDIN-2-YLAMINE (CAS No. 329794-09-4)

4-(TERT-BUTYL-DIMETHYL-SILANYLOXYMETHYL)-PYRIDIN-2-YLAMINE (CAS No. 329794-09-4) is a versatile compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and pharmaceutical research. This compound, often referred to by its systematic name, is a pyridine derivative with a tert-butyl-dimethyl-silanyloxy (TBS) protecting group on the methylene carbon. The TBS group is a widely used protecting group in organic synthesis due to its stability under various reaction conditions and ease of removal.

The chemical structure of 4-(TERT-BUTYL-DIMETHYL-SILANYLOXYMETHYL)-PYRIDIN-2-YLAMINE consists of a pyridine ring with an amino group at the 2-position and a tert-butyl-dimethyl-silanyloxymethyl (TBSOM) group at the 4-position. The presence of the TBSOM group provides protection for the hydroxyl functionality, making it an ideal intermediate for multi-step synthetic processes. This compound has been extensively studied for its potential applications in the synthesis of bioactive molecules and drug candidates.

Recent advancements in the field of medicinal chemistry have highlighted the importance of 4-(TERT-BUTYL-DIMETHYL-SILANYLOXYMETHYL)-PYRIDIN-2-YLAMINE as a key intermediate in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry reported the use of this compound in the synthesis of potent inhibitors of protein kinases, which are crucial targets for cancer therapy. The TBSOM group was found to enhance the stability and solubility of the final products, thereby improving their pharmacological properties.

In addition to its role in medicinal chemistry, 4-(TERT-BUTYL-DIMETHYL-SILANYLOXYMETHYL)-PYRIDIN-2-YLAMINE has also found applications in materials science and catalysis. Researchers at the University of California, Berkeley, have utilized this compound as a ligand in homogeneous catalysis, demonstrating its effectiveness in promoting selective C-H activation reactions. The unique electronic properties of the pyridine ring and the steric bulk provided by the TBSOM group make it an excellent candidate for such applications.

The synthesis of 4-(TERT-BUTYL-DIMETHYL-SILANYLOXYMETHYL)-PYRIDIN-2-YLAMINE typically involves several well-established steps. One common approach is to start with 4-hydroxymethylpyridin-2-amine and protect the hydroxyl group using tert-butyldimethylsilyl chloride (TBSCl) in the presence of a base such as imidazole. The resulting protected compound can then be further functionalized or used directly in subsequent synthetic transformations. The choice of protecting group is critical, as it must be stable under various reaction conditions but easily removable when needed.

The removal of the TBSOM group is typically achieved using mild acidic conditions, such as trifluoroacetic acid (TFA) or hydrogen fluoride (HF). This step is crucial for generating the final product with a free hydroxyl group, which can then be further modified or conjugated to other molecules. The ease and efficiency of this deprotection step have made 4-(TERT-BUTYL-DIMETHYL-SILANYLOXYMETHYL)-PYRIDIN-2-YLAMINE a preferred choice for many synthetic chemists.

In conclusion, 4-(TERT-BUTYL-DIMETHYL-SILANYLOXYMETHYL)-PYRIDIN-2-YLAMINE (CAS No. 329794-09-4) is a valuable compound with a wide range of applications in organic synthesis, medicinal chemistry, and materials science. Its unique chemical structure and functional groups make it an ideal intermediate for developing novel bioactive molecules and therapeutic agents. Ongoing research continues to uncover new uses and potential benefits of this compound, solidifying its importance in modern chemical research.